Cas no 88620-39-7 (3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo-, 1-oxide)

• Product Name: 3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo-, 1-oxide
• CAS No: 88620-39-7
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 626743
• PubChem ID: 67931084
• Update Time: 2025-04-19

3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylic acid, 6-methyl-5-oxo-, 1-oxide
• 6-methyl-1,5-dioxo-1,4-thiazinane-3-carboxylic acid
• 88620-39-7
• DTXSID10737815
• 6-Methyl-1,5-dioxo-1lambda~4~,4-thiazinane-3-carboxylic acid
• SCHEMBL9800826

• Inchi： 1S/C6H9NO4S/c1-3-5(8)7-4(6(9)10)2-12(3)11/h3-4H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： CFEZPGZMYKXBDE-UHFFFAOYSA-N
• SMILES： S1(CC(C(=O)O)NC(C1C)=O)=O

Computed Properties

• Exact Mass: 191.02522894g/mol
• Monoisotopic Mass: 191.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 103Ų